2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C21H23N3O2S/c1-14-5-11-17(12-6-14)24-19(22-23-20(24)27-13-18(25)26)15-7-9-16(10-8-15)21(2,3)4/h5-12H,13H2,1-4H3,(H,25,26)
• InChI Key: IBBAKMATNPTHDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol
• CAS No.: 848989-94-6

Description

“2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid” is a chemical compound with the molecular formula C28H30N4O2S. It’s a part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Larvicidal and Antimicrobial Activities

Triazole derivatives have been evaluated for their antimicrobial properties against various bacterial and fungal pathogens. They have also shown potency in mosquito larvicidal activity, indicating their potential in developing insecticides and antibacterial agents (Kumara et al., 2015).

Antimicrobial and Anti-inflammatory Applications

Compounds containing the triazole moiety have demonstrated a broad range of biological activities, including analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial effects. These compounds can serve as intermediates for synthesizing more complex molecules with potential as pharmaceuticals (Salionov, 2015).

Antitumor Activity

Some triazole derivatives exhibit antitumor activity, showing potential for development into anticancer drugs. Their mechanism may involve interaction with specific cellular targets, leading to inhibition of cancer cell growth (Demirbas et al., 2004).

Anti-inflammatory Evaluation

Triazole derivatives synthesized from 4-hydroxyphenyl acetic acid have shown significant anti-inflammatory activity, suggesting their use in developing new anti-inflammatory drugs (Virmani & Hussain, 2014).

Chemiluminescence Applications

Sulfanyl-substituted bicyclic dioxetanes, including those with triazole rings, exhibit base-induced chemiluminescence. This property could be exploited in developing new materials for optical applications or as probes in chemical and biological sensing technologies (Watanabe et al., 2010).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.

Future Directions

The future directions for this compound are not specified in the available resources. It’s part of a collection of chemicals provided for early discovery researchers, so it may have potential applications in various research fields.